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Benchmarking the Mechanical Properties of
Plasticized PLLA: A Comparative Guide
Introduction
Polylactic acid (PLLA) is a biodegradable and biocompatible thermoplastic polyester with a

wide range of applications in the biomedical and pharmaceutical fields. However, its inherent

brittleness, characterized by low elongation at break and high modulus, often limits its use in

applications requiring flexibility. Plasticization is a common strategy to overcome these

limitations. This guide provides a comparative analysis of the mechanical properties of PLLA

plasticized with various agents, offering a benchmark for researchers and drug development

professionals. The data presented is compiled from multiple studies to provide a broad

overview of the effects of different plasticizers on the tensile strength, elongation at break,

Young's modulus, and impact strength of PLLA.

Data Presentation: Mechanical Properties of
Plasticized PLLA
The following tables summarize the quantitative data on the mechanical properties of PLLA

with different plasticizers. It is important to note that the results are sourced from various
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studies, and direct comparisons may be influenced by differences in PLLA grades, plasticizer

concentrations, and processing methods.

Table 1: Tensile Strength of Plasticized PLLA
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Plasticizer
Concentration
(wt%)

Tensile Strength
(MPa)

Change from Neat
PLLA (%)

Neat PLLA 0 52.1 - 56.61 -

Glycerol 15 - 30
14.55 (improved with

oils)
-72% (approx.)

Tributyrin - - -

Trilaurin - - -

Tristearin - - -

Poly(ethylene glycol)

(PEG)
5 - 10

Decreased with

addition
Variable

Acetyl triethyl citrate

(ATEC)
3 35.0 -32.8%

Epoxidized soybean

oil (ESO)
15 Reduced by 21% -21%

Triacetine - - -

Tributyl citrate (TBC) 10 - 20 14 - 22 -57.8% to -75.3%

Oligomeric lactic acid

(OLA)
- Decreased Variable

Dioctyl adipate (DOA) - Decreased Variable

Acetyl tributyl citrate

(ATBC)
20 - -

Epoxidized cardanol

acetate (ECA)
15 41.9 -19.6%

Tween® 20 20 - -

Tween® 80 20 - -

Table 2: Elongation at Break of Plasticized PLLA
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Plasticizer
Concentration
(wt%)

Elongation at
Break (%)

Change from Neat
PLLA (%)

Neat PLLA 0 2.5 - 13.7 -

Glycerol 8 - 30 141.02 - 143 +927% to +5620%

Tributyrin - Increased -

Poly(ethylene glycol)

(PEG)
up to 20 Increased Variable

Acetyl triethyl citrate

(ATEC)
3 232.0 +1600% (approx.)

Epoxidized soybean

oil (ESO)
15

Higher than neat

PLLA
-

Tributyl citrate (TBC) 10 - 20 160 - 190 +1067% to +1288%

Adipate Esters - 126 - 148 +820% to +989%

Oligomeric lactic acid

(OLA)
up to 25 up to 300 up to +2097%

Acetyl tributyl citrate

(ATBC)
15 - 20 82 - 250 +500% to +1725%

Epoxidized cardanol

acetate (ECA)
15 336.6 +2357%

Tween® 20 / Tween®

80
20 ~180 ~+1214%

Table 3: Young's Modulus of Plasticized PLLA
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Plasticizer
Concentration
(wt%)

Young's Modulus
(GPa)

Change from Neat
PLLA (%)

Neat PLLA 0 2.59 - 3.4 -

Poly(ethylene glycol)

(PEG)
5 - 10 Decreased Variable

Tributyl citrate (TBC) 10 Decreased by ~20% -20%

Oligomeric lactic acid

(OLA)
- Decreased Variable

Dioctyl adipate (DOA) - Decreased Variable

Table 4: Impact Strength of Plasticized PLLA

Plasticizer
Concentration
(wt%)

Impact Strength
(kJ/m²)

Change from Neat
PLLA (%)

Neat PLLA 0
40 J/m (unit

conversion needed)
-

Epoxidized Palm Oil

(EPO)
15

Doubled from neat

PLLA
+100%

Epoxidized Soybean

Oil (ESO)
5 Slight improvement -

Glycerol & Oils - 13.44% improvement +13.44%

Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for reproducing and

comparing results.

Tensile Testing
Tensile properties such as tensile strength, elongation at break, and Young's modulus are

typically determined using a universal testing machine.
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Standard: ASTM D638 or ISO 527 are commonly followed standards for testing the tensile

properties of plastics.

Specimen Preparation: Dog-bone shaped specimens are prepared by injection molding or

compression molding of the PLLA/plasticizer blend. The dimensions of the specimens are

specified by the chosen standard.

Testing Procedure: The specimen is mounted in the grips of the universal testing machine. A

constant rate of crosshead displacement is applied, and the force and displacement are

recorded until the specimen fractures.

Data Analysis:

Tensile Strength: The maximum stress the material can withstand before breaking.

Elongation at Break: The percentage increase in length that the material undergoes before

breaking.

Young's Modulus: A measure of the material's stiffness, calculated from the initial linear

portion of the stress-strain curve.

Dynamic Mechanical Analysis (DMA)
DMA is used to study the viscoelastic properties of materials as a function of temperature and

frequency.

Instrument: A dynamic mechanical analyzer is used.

Specimen Preparation: Rectangular film or bar specimens are prepared from the

PLLA/plasticizer blend.

Testing Procedure: The specimen is subjected to a sinusoidal stress (or strain), and the

resulting strain (or stress) is measured. The temperature is ramped over a specified range,

typically including the glass transition temperature (Tg) of the material.

Data Analysis:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Modulus (E'): Represents the elastic portion of the material's response. A drop in

E' indicates the glass transition.

Loss Modulus (E''): Represents the viscous portion of the material's response. A peak in

E'' is often used to determine the Tg.

Tan Delta (δ): The ratio of the loss modulus to the storage modulus (E''/E'). The peak of

the tan δ curve is another common method to determine the Tg. The addition of a

plasticizer typically lowers the Tg of PLLA.[1]

Impact Strength Testing
Impact strength measures a material's ability to resist fracture under a sudden applied load.

Standard: Izod (ASTM D256) or Charpy (ASTM D6110) impact tests are commonly used.

Specimen Preparation: Rectangular bar specimens, often with a V-notch, are prepared.

Testing Procedure (Izod): The specimen is clamped vertically as a cantilever beam and

struck by a swinging pendulum.

Testing Procedure (Charpy): The specimen is supported as a simple beam and struck in the

middle by a swinging pendulum.

Data Analysis: The impact strength is calculated as the energy absorbed by the specimen

during fracture, divided by the cross-sectional area of the specimen.

Mandatory Visualization
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Caption: Experimental workflow for preparing and testing plasticized PLLA.
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Caption: Effect of plasticizers on PLLA's mechanical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benchmarking the mechanical properties of PDEGA-
plasticized PLLA against other plasticizers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329770#benchmarking-the-mechanical-properties-
of-pdega-plasticized-plla-against-other-plasticizers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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